Cas no 82491-60-9 (Dimethyl cyclopentylmalonate)

Dimethyl cyclopentylmalonate Properties

Names and Identifiers

• Dimethyl cyclopentylmalonate
• Cyclopentylmalonic acid dimethyl ester
• dimethyl 2-cyclopentylpropanedioate
• Propanedioic acid, cyclopentyl-, dimethyl ester (9CI)
• 1,3-Dimethyl 2-cyclopentylpropanedioate
• SCHEMBL4491334
• Dimethyl cyclopentylpropanedioate
• CS-0187374
• FT-0693238
• 82491-60-9
• AS-30536
• C1621
• MFCD03844781
• 2-Cyclopentyl-malonic aciddimethyl ester
• Dimethyl 2-cyclopentylmalonate
• EN300-126930
• AKOS016347296
• DTXSID20564472
• Propanedioic acid, cyclopentyl-, dimethyl ester
• +Expand

• MDL： MFCD03844781
• InChIKey： KCCNEJJMJHDVCN-UHFFFAOYSA-N
• Inchi： 1S/C10H16O4/c1-13-9(11)8(10(12)14-2)7-5-3-4-6-7/h7-8H,3-6H2,1-2H3
• SMILES： O=C(C(C1CCCC1)C(OC)=O)OC

Computed Properties

• Exact Mass: 200.10500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 200.10485899g/mol
• Heavy Atom Count: 14
• Complexity: 202
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• LogP: 1.13880
• PSA: 52.60000
• Refractive Index: 1.4480-1.4510
• Boiling Point: 240.9°C at 760 mmHg
• Flash Point: 109.9°C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1,09 g/cm3

Dimethyl cyclopentylmalonate Security Information

• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Risk Phrases： 36/37/38

Dimethyl cyclopentylmalonate Customs Data

• HS CODE：2917209090
• Customs Data：

  China Customs Code:

  2917209090

  Overview:

  HS:2917209090 other(Cycloalkane\Cycloene\Cyclic terpene)Polycarboxylic acid VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  2917209090 other cyclanic, cyclenic or cyclotherpenic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents